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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B087788

For Researchers, Scientists, and Textile Development Professionals

This guide provides a comprehensive evaluation of the dyeing performance of viable
alternatives to Disperse Blue 35, a common anthraquinone dye for polyester fibers. The
selection of an appropriate disperse dye is critical in achieving desired color fastness, color
yield, and overall quality of dyed textiles. This comparison is necessitated by growing concerns
over the allergenic potential and environmental persistence of certain disperse dyes, including
Disperse Blue 35. This document presents a data-driven comparison of key performance
indicators to aid in the selection of suitable, higher-performing, and more environmentally
benign alternatives.

Executive Summary

The search for alternatives to Disperse Blue 35 is driven by the need for improved toxicological
profiles and enhanced dyeing performance. This guide focuses on a comparative analysis of
Disperse Blue 35 and three key alternatives: Disperse Blue 56, Disperse Blue 79, and Disperse
Blue 183. These alternatives have been selected based on their prevalence in the industry and
their representation of different chemical classes (anthraquinone and azo) and performance
characteristics.

The experimental data compiled herein indicates that several alternatives offer significant
advantages over Disperse Blue 35 in terms of wash fastness, light fastness, and rubbing
fastness. While Disperse Blue 35 exhibits moderate overall performance, alternatives such as
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Disperse Blue 56 and Disperse Blue 79 demonstrate superior fastness properties, making them

compelling substitutes for high-performance textile applications.

Comparative Performance Data

The following tables summarize the quantitative dyeing performance of Disperse Blue 35 and

its alternatives on polyester fabric. The data has been compiled from various technical data

sheets and research publications. It is important to note that direct comparisons are most

accurate when data is generated from a single, controlled study. Where such data is not

available, information from individual technical data sheets is presented, and potential

variations in testing conditions should be considered.

Table 1. Comparison of Color Fastness Properties

Wash Light .
. Rubbing
Chemical Fastness Fastness
Dye C.l. Name Fastness
Class (ISO 105- (ISO 105-
(AATCC 8)
C06) B02)
Disperse Disperse Anthraquinon
Moderate Good Good
Blue 35 Blue 35 e
] Disperse Anthraquinon Dry: 4-5, Wet:
Alternative 1 4-5 7
Blue 56 e 3-4
) Disperse Dry: 4, Wet:
Alternative 2 Azo 5 6-7
Blue 79 4-5
] Disperse
Alternative 3 Azo Excellent Excellent Excellent
Blue 183

Fastness grades are rated on a scale of 1 to 5 for wash and rubbing fastness (5 being the best)

and 1 to 8 for light fastness (8 being the best).

Table 2: Comparison of Color Yield and Dye Uptake
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Dye

Color Yield (KIS Value)

Dye Uptake (%)

Disperse Blue 35

Data Not Available

Data Not Available

Alternative 1 (Disperse Blue

High Good
56)
Alternative 2 (Disperse Blue )

Very High Excellent
79)
Alternative 3 (Disperse Blue ]

High Excellent

183)

Note: Quantitative data for color yield and dye uptake for Disperse Blue 35 was not readily

available in the public domain. The qualitative descriptions for the alternatives are based on

their classification as high-performance dyes.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on

internationally recognized standards.

Dyeing Procedure for Polyester
A standard high-temperature, high-pressure (HTHP) dyeing method is employed for applying

disperse dyes to polyester fabric.

impurities and ensure dimensional stability.

Fabric Preparation: Scour and pre-heat set the 100% polyester fabric to remove any

e Dyebath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 10:1. Add a

dispersing agent (1 g/L), a leveling agent (1 g/L), and acetic acid to adjust the pH to 4.5-5.5.

o Dye Dispersion: Make a paste of the disperse dye (2% on weight of fabric) with a small

amount of water and the dispersing agent. Add this to the dyebath.

e Dyeing Cycle:

o Introduce the fabric into the dyebath at 60°C.
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o Raise the temperature to 130°C at a rate of 2°C/minute.
o Hold at 130°C for 60 minutes.

o Cool the dyebath to 70°C.

e Reduction Clearing: After dyeing, rinse the fabric and perform a reduction clearing process to
remove surface dye and improve wash fastness. This is typically done with a solution of
sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L) at 70-80°C for 15-20 minutes.

» Final Rinse and Dry: Thoroughly rinse the fabric with hot and then cold water, and finally dry.

Color Fastness to Washing (ISO 105-C06)

This test assesses the resistance of the color of the textile to domestic or commercial
laundering.

e Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a
multi-fiber adjacent fabric of the same size.

» Washing Procedure: The composite specimen is placed in a stainless-steel container with a
specified volume of detergent solution (e.g., 4 g/L ECE phosphate reference detergent) and
stainless-steel balls to provide mechanical action.

o Test Conditions: The container is agitated in a laundering machine at a specified temperature
(e.g., 60°C) for a specific duration (e.g., 30 minutes).

e Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly and dried at a
temperature not exceeding 60°C.

o Evaluation: The change in color of the dyed specimen and the degree of staining on the
multi-fiber adjacent fabric are assessed using the grey scales.

Color Fastness to Rubbing (AATCC Test Method 8)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.
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e Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a
crockmeter.

» Dry Rubbing: A dry, white cotton crocking cloth is mounted on the rubbing finger of the
crockmeter. The finger is then passed back and forth over the specimen 10 times with a
downward force of 9 Newtons.

o Wet Rubbing: The test is repeated with a wet crocking cloth that has been wetted with
deionized water to a 65% + 5% wet pick-up.

o Evaluation: The amount of color transferred to the white crocking cloths is evaluated by
comparing them with the Gray Scale for Staining or the Chromatic Transference Scale.

Color Fastness to Light (ISO 105-B02)

This method is used to determine the resistance of the color of textiles to the action of an
artificial light source representative of natural daylight (xenon arc lamp).

e Specimen Preparation: A specimen of the dyed fabric is mounted on a sample holder.

o Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity, alongside a set of blue wool lightfastness standards.

o Evaluation: The change in color of the specimen is assessed by comparing the contrast

between the exposed and unexposed portions with the changes in the blue wool standards.

The light fastness rating is the number of the blue wool standard that shows a similar change

in color.

Determination of Dye Uptake and Color Yield

e Dye Uptake (%): The concentration of the dye in the dyebath before and after the dyeing
process is measured using a UV-Vis spectrophotometer at the wavelength of maximum
absorbance (Amax) of the dye. The percentage of dye uptake is calculated using the
following formula:

Dye Uptake (%) = [(Co - C1) / Co] x 100
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where Co is the initial concentration of the dye and Ca is the final concentration of the dye in
the dyebath.

o Color Yield (K/S Value): The color yield on the dyed fabric is determined by measuring the
reflectance of the fabric using a spectrophotometer. The Kubelka-Munk equation is then
used to calculate the K/S value, which is proportional to the concentration of the dye on the
fabric.

KIS = (1-R)2/ 2R

where R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of
minimum reflectance.

Visualizations

The following diagrams illustrate the key workflows and relationships in the evaluation of
disperse dye performance.
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Caption: Experimental workflow for dyeing and performance evaluation.
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Caption: Logical relationships influencing dyeing performance.

 To cite this document: BenchChem. [A Comparative Guide to the Dyeing Performance of
Disperse Blue 35 Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087788#evaluating-the-dyeing-performance-of-
disperse-blue-35-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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